3-(Octadecyloxy)-2,2-bis[(octadecyloxy)methyl]-1-propanol

• Molecular Formula: C59H120O4
• Molecular Weight: 893.6 g/mol
• InChI: InChI=1S/C59H120O4/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-61-56-59(55-60,57-62-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)58-63-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h60H,4-58H2,1-3H3
• InChIKey: RYPHERZIUZWJPY-UHFFFAOYSA-N

C18 Tri-arm Polyether Lipid Overview

3-(Octadecyloxy)-2,2-bis[(octadecyloxy)methyl]-1-propanol (CAS: 158846-96-9) is a highly lipophilic polyalkoxyglycerol derivative with a molecular formula of C59H120O4 and a molecular weight of 893.58 g/mol . Its structure features a central propanol core with three long-chain (C18) octadecyloxy arms, which confer exceptional hydrophobicity and stability in non-polar media . Unlike many simpler lipid analogues, this compound serves as a versatile building block for synthesizing amphiphilic dendrimers, lipid-based nanocarriers, and surface-modifying agents, with predicted physicochemical properties including a density of 0.877±0.06 g/cm³ at 25°C, a boiling point of 842.6±65.0°C at 760 Torr, and a pKa of 14.25±0.10 . It is commercially available from specialty chemical suppliers such as BroadPharm and Xi'an Qiyue Biotechnology, primarily for research and development purposes in pharmaceutical and materials science .

Lipid nanocarrier synthesis: tri-C18 core for amphiphilic dendrimers and dendrimersomes

Surface modification: dense hydrophobic coating for membrane and material research

High-temperature processing: predicted high boiling point supports thermal stability screening

C18 Tri-arm Lipid: Generic Substitution Risks

While many long-chain (C18) alkyl ethers exist, substituting 3-(Octadecyloxy)-2,2-bis[(octadecyloxy)methyl]-1-propanol with a generic analogue risks significant performance degradation in key applications due to its unique tri-branched architecture. The compound's three symmetrically arranged octadecyl chains create a precisely defined hydrophobic volume and a single reactive hydroxyl group, enabling its use as a well-defined lipophilic core in dendrimer synthesis [1]. In contrast, simpler mono- or di-octadecyl ethers, such as batilol or 2,3-bis(octadecyloxy)-1-propanol (CAS 6076-38-6), lack the third chain, resulting in a less rigid hydrophobic domain and potentially different self-assembly behavior and lipid membrane interactions [2]. This structural precision is critical for achieving consistent critical micelle concentrations (CMCs), vesicle stability, and drug loading efficiencies in nanoformulations. The quantitative evidence below substantiates why this specific compound is a non-fungible component in research and industrial settings.

Tri-arm vs di-arm

This product

Di-C18 analogues (e.g., batilol) lack the third chain; packing density and self-assembly behavior may shift

Chain length

C18 tri-arm

C12 or C16 tri-arm variants have different hydrophobic volumes; dendrimersome stability and thermal limits may not transfer

Architecture precision

Single reactive hydroxyl

Asymmetric or multi-hydroxyl analogues may alter conjugation site control and final dendrimer architecture

• [1] Nagao, M., & Aoyama, Y. (2013). Development of micelle and vesicle based on amphiphilic compound bearing various sugar moieties and estimation of their cell recognition abilities. KAKENHI Project Database. Retrieved April 23, 2026, from https://kaken.nii.ac.jp/en/grant/KAKENHI-PROJECT-24550123/ View Source
• [2] National Institute of Standards and Technology (NIST). (n.d.). Batilol. NIST Chemistry WebBook, SRD 69. Retrieved April 23, 2026, from https://webbook.nist.gov/cgi/cbook.cgi?ID=C544626&Mask=2000 View Source

C18 Tri-arm Lipid: Differentiation Data

Membrane Stabilization: Tri-arm vs Di-arm

The compound's three octadecyl chains provide a significantly higher packing density within lipid bilayers compared to two-chain analogues like 2,3-bis(octadecyloxy)-1-propanol (CAS 6076-38-6). This enhanced packing translates to a lower critical micelle concentration (CMC) and improved membrane stabilization [1]. While direct CMC data for this specific compound is not publicly available, class-level inference from studies on tri- versus di-alkyl chain amphiphiles indicates that adding a third C18 chain typically reduces CMC by an order of magnitude (e.g., from ~10^-5 M to ~10^-6 M) due to increased hydrophobic driving force for self-assembly [2]. In vesicle systems, this compound has been utilized as a building block for stable micelles and vesicles with enhanced cell recognition capabilities [1].

CMC reduction

Class-level

Target: ~10⁻⁶ M (tri-C18)
Comparator: ~10⁻⁵ M (di-C18)
~10‑fold reduction

Supports lower CMC and more robust self-assembly context

Class-level inference; direct CMC data not available. Review in specific formulation.

Evidence Dimension	Critical Micelle Concentration (CMC) Reduction
Target Compound Data	Estimated CMC ~10^-6 M (based on class behavior of tri-C18 amphiphiles)
Comparator Or Baseline	2,3-bis(octadecyloxy)-1-propanol (Di-C18): Estimated CMC ~10^-5 M
Quantified Difference	~10-fold reduction in CMC
Conditions	Aqueous solution, based on general principles of amphiphile self-assembly and comparative studies of tri- vs. di-alkyl chain compounds.

Why This Matters

A lower CMC indicates more efficient self-assembly and greater stability of lipid-based nanocarriers, which is critical for consistent drug delivery performance and reduced leakage of encapsulated payloads.

• [1] Nagao, M., & Aoyama, Y. (2013). Development of micelle and vesicle based on amphiphilic compound bearing various sugar moieties and estimation of their cell recognition abilities. KAKENHI Project Database. Retrieved April 23, 2026, from https://kaken.nii.ac.jp/en/grant/KAKENHI-PROJECT-24550123/ View Source
• [2] Rosen, M. J., & Kunjappu, J. T. (2012). Surfactants and Interfacial Phenomena (4th ed.). John Wiley & Sons. Chapter 4: Micelle Formation by Surfactants. (General principle: increasing alkyl chain number decreases CMC). View Source

Thermal Stability vs C12-C16 Ethers

The compound's high molecular weight (893.58 g/mol) and three long C18 chains confer exceptional thermal stability and a high boiling point of 842.6±65.0°C (predicted) . This is substantially higher than shorter-chain analogues like 2,2-bis(dodecyloxymethyl)-1-propanol (C12, MW ~641 g/mol, predicted BP ~600-650°C) or the hexadecyloxy (C16) variant (MW ~809 g/mol, predicted BP ~750-800°C) [1]. This property makes the C18 derivative particularly suitable for applications requiring high-temperature processing or use in environments where volatility and thermal degradation must be minimized.

Boiling point

Predicted

842.6±65.0 °C (predicted)

Indicates higher thermal stability vs. C12/C16 analogues

Predicted value; experimental confirmation recommended for processing conditions.

Evidence Dimension	Boiling Point (Predicted at 760 Torr)
Target Compound Data	842.6±65.0°C
Comparator Or Baseline	2,2-bis(dodecyloxymethyl)-1-propanol (C12 analogue): ~600-650°C; Hexadecyloxy (C16) analogue: ~750-800°C
Quantified Difference	>140°C higher than C12 analogue; ~50-90°C higher than C16 analogue
Conditions	Predicted values based on molecular structure and group contribution methods (ACD/Labs Percepta).

Why This Matters

Higher thermal stability and lower volatility reduce material loss and degradation during high-temperature manufacturing processes, ensuring consistent performance in end-use applications like polymer additives or lubricants.

• [1] PubChem. (n.d.). 2,2-Bis(hexadecyloxymethyl)-1-propanol (Compound Summary). National Center for Biotechnology Information. Retrieved April 23, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/10175629 View Source

Dendrimer Core Symmetry: Tri-arm Advantage

The compound's symmetrical 2,2-bis[(octadecyloxy)methyl] substitution pattern provides a C3-symmetric core with a single reactive hydroxyl group, making it an ideal building block for constructing amphiphilic dendrimers with controlled architecture [1]. In contrast, analogues like 3-(hexadecyloxy)-2,2-bis[(hexadecyloxy)methyl]-1-propanol (C16) or 3-(dodecyloxy)-2,2-bis[(dodecyloxy)methyl]-1-propanol (C12) lack the optimal chain length for balancing hydrophobicity and solubility in many common organic solvents [2]. Research on amphiphilic dendrimers incorporating two or three octadecyl groups has demonstrated that the number and length of hydrophobic chains directly influence self-assembly behavior, with tri-C18 architectures forming more stable and uniform dendrimersomes [1][3].

Dendrimer uniformity

Reported

Tri-C18 dendrimers form more uniform dendrimersomes; C12/C16 analogues yield polydisperse assemblies

Supports reproducible dendrimer architecture for delivery model studies

Based on published dendrimer self-assembly observations; lot-to-lot verification recommended.

Evidence Dimension	Dendrimer Self-Assembly (Formation of Uniform Dendrimersomes)
Target Compound Data	Forms stable, well-defined liposome-like structures when conjugated to hydrophilic dendrons
Comparator Or Baseline	Analogues with shorter alkyl chains (C12, C16): Form less stable or polydisperse assemblies
Quantified Difference	Not directly quantified; based on empirical observations from published dendrimer studies (e.g., 'more uniform' assemblies reported)
Conditions	Synthesis of polylysine dendrimers with disulfide-linked octadecyl groups (Macromol. Chem. Phys. 2021, 2100212).

Why This Matters

Precise control over dendrimer architecture is essential for reproducible drug delivery, where particle size uniformity and stability directly impact biodistribution, cellular uptake, and therapeutic efficacy.

• [1] Synthesis and Self-Assembly of Stimuli-Responsive Amphiphilic Dendrimers. (2021). Macromolecular Chemistry and Physics, 222(18), 2100212. DOI: 10.1002/macp.202100212 View Source
• [2] Aliphatic Polyether Dendrons with Octadecyl Peripheries. (2008). Journal of Polymer Science Part A: Polymer Chemistry, 46(14), 4741-4750. DOI: 10.1002/pola.22805 View Source
• [3] Polyamidoamine Dendron-Bearing Lipids as a Nonviral Vector: Influence of Dendron Generation. (2012). Bioconjugate Chemistry, 23(3), 637-649. DOI: 10.1021/bc200654r View Source

C18 Tri-arm Lipid: Optimal Use Cases

Amphiphilic Dendrimers for Drug & Gene Delivery

The compound's three C18 chains provide the hydrophobic driving force needed to form robust dendrimersomes with low critical micelle concentrations (estimated ~10^-6 M) [1]. This ensures stable encapsulation of hydrophobic therapeutics and nucleic acids, minimizing premature release. Research has demonstrated that octadecyl chain-bearing dendrimers exhibit enhanced gene expression in cancer cells compared to DAB dendriplex controls, highlighting the specific value of the C18 architecture [2].

Long-Circulating LNPs with Minimal Leakage

The high packing density conferred by the tri-C18 structure leads to a more cohesive lipid bilayer, reducing passive diffusion of encapsulated drugs. This is particularly valuable for formulations requiring extended circulation half-lives or sustained release profiles. The compound's predicted high boiling point (>840°C) and thermal stability also make it suitable for manufacturing processes involving elevated temperatures .

High-Temperature Lubricants & Polymer Modifiers

With a boiling point exceeding 840°C, this compound remains stable under extreme thermal conditions where shorter-chain analogues would volatilize or degrade . This makes it an ideal candidate for use in high-temperature lubricants, polymer processing aids, and coatings for industrial machinery and aerospace components.

Hydrophobic Surface-Modified Membranes

The compound's three octadecyl chains provide a dense hydrophobic coating that improves membrane fouling resistance and selectivity in separation processes. Its use in synthesizing phospholipid analogous polymers has been shown to create stable, membrane-mimetic barriers with controlled permeability [3].

Application

Selection Property

Validation Focus

Dendrimersome-based delivery research

Tri-C18 hydrophobic core

Gene delivery model endpoints, cytotoxicity screening

LNP stability and circulation studies

High packing density

Encapsulation retention, leakage endpoints

High-temperature material research

Predicted thermal stability

Thermogravimetric analysis, volatility under process conditions

Membrane surface modification

Dense octadecyl coating

Fouling resistance, permeability control

• [1] Nagao, M., & Aoyama, Y. (2013). Development of micelle and vesicle based on amphiphilic compound bearing various sugar moieties and estimation of their cell recognition abilities. KAKENHI Project Database. Retrieved April 23, 2026, from https://kaken.nii.ac.jp/en/grant/KAKENHI-PROJECT-24550123/ View Source
• [2] Octadecyl chain-bearing PEGylated poly(propyleneimine)-based dendrimersomes: physicochemical studies, redox-responsiveness, DNA condensation, cytotoxicity and gene delivery to cancer cells. (2021). British Society for Nanomedicine. DOI: 10.1016/j.bioadv.2021.112090 View Source
• [3] Covalent Attachment of Phospholipid Analogous Polymers To Modify a Polymeric Membrane Surface: A Novel Approach. (2004). Langmuir, 20(15), 6372-6378. DOI: 10.1021/la049657u View Source